Cas no 89100-93-6 (1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate)
89100-93-6 structure
Product Name:1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate
CAS No:89100-93-6
MF:C22H48N6O8S
MW:556.716924667358
CID:2680327
Update Time:2023-08-07
1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-cycloheptyloxy-2-hydroxypropyl)guanidine,sulfuric acid
- 1-Cycloheptyloxy-3-guanidino-2-propanol sulfate (2:1)
- 1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate
- Guanidine, (3-(cycloheptyloxy)-2-hydroxypropyl)-, sufate (2:1) (salt)
- Guanidine, 1-(3-(cycloheptyloxy)-2-hydroxypropyl)-, sulfate (2:1)
- Sulfuric acid--N-[3-(cycloheptyloxy)-2-hydroxypropyl]guanidine (1/2)
-
- Inchi: 1S/2C11H23N3O2.H2O4S/c2*12-11(13)14-7-9(15)8-16-10-5-3-1-2-4-6-10;1-5(2,3)4/h2*9-10,15H,1-8H2,(H4,12,13,14);(H2,1,2,3,4)
- InChI Key: RJFAFVYJRCYURF-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.O(CC(C/N=C(\N)/N)O)C1CCCCCC1.O(CC(C/N=C(\N)/N)O)C1CCCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 37
- Rotatable Bond Count: 10
- Complexity: 291
- Topological Polar Surface Area: 271
1-(3-(Cycloheptyloxy)-2-hydroxypropyl)guanidine hemisulfate Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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